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Compound of Interest

Compound Name: Dimethyldioctylammonium

CAS No.: 20256-55-7

Cat. No.: B10786854 Get Quote

Part 1: Chemical Identity & Mechanism of Action
The Molecule
Dimethyldioctylammonium is a "Double-Chain" Quaternary Ammonium Compound (QAC).[1]

[2] Unlike single-chain QACs (like CTAB), its twin C8 hydrophobic tails provide a distinct

geometric packing parameter (

).[1][2]

Structure: Positively charged Nitrogen center + Two Methyl groups + Two Octyl (C8) chains.

[1][2]

Packing Parameter (

): The double chain induces a truncated cone or cylindrical geometry, favoring the formation
of flexible bilayers or worm-like micelles rather than simple spherical micelles.[1][2]

Surface Interaction:

Electrostatic Anchoring: The cationic head (

) binds to negatively charged surfaces (Silica, Clays, Cell Membranes, Gold).[1]
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Hydrophobic Shielding: The twin C8 tails create a dense, hydrophobic brush layer that

repels water and prevents bio-adhesion.[1]

Mechanism Diagram (Graphviz)[1]
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Figure 1: Mechanistic pathway of surface modification using Dimethyldioctylammonium.

Part 2: Experimental Protocols
Protocol A: Antimicrobial Surface Coating
(Physisorption)
Application: Creating antibacterial coatings on medical plastics (PVC, ABS) or glass.[1]

Rationale: The C8 chains are short enough to remain mobile (increasing membrane

penetration kinetics) but long enough to anchor hydrophobically.[1]

Materials:

Dimethyldioctylammonium Bromide (D8DAB) or Chloride (DODMAC).[2]
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Solvent: Ethanol (95%) or Isopropanol.[1][2]

Substrate: Glass slides or Polymer coupons (plasma-treated if neutral).[1][2]

Workflow:

Surface Activation:

Glass:[1] Clean with Piranha solution (3:1

) for 15 min.[1][2] Rinse with DI water.[1][2]

Polymer:[1] Plasma treat (

, 30s) to generate anionic

or

sites.[1][2]

Solution Preparation:

Dissolve D8DAB in Ethanol to a concentration of 10 mM.

Note: Critical Micelle Concentration (CMC) of D8DAB is ~15-20 mM.[1][2] Working below

CMC ensures monomer adsorption; above CMC favors bilayer adsorption.[1][2]

Coating Process (Dip-Coating):

Immerse substrate in solution for 12-24 hours at Room Temperature (25°C).

Dynamics: The cationic head adsorbs to the negative surface sites.[1][2]

Rinsing & Curing:

Rinse gently with fresh Ethanol to remove unbound layers.[1][2]

Dry under

stream.
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Anneal at 60°C for 1 hour to stabilize the hydrophobic tail packing.

Validation:

Contact Angle: Water contact angle should increase from <20° (Clean Glass) to >80°

(Modified).[1][2]

Zeta Potential: Surface charge should shift from Negative (e.g., -40 mV) to Positive (+20 to

+40 mV).[1][2]

Protocol B: Organoclay Preparation (Cation Exchange)
Application: Modifying Montmorillonite (MMT) clay for use in polymer nanocomposites (e.g.,

reinforcing Polypropylene or Polyethylene).[1] Rationale: D8DAB replaces inorganic cations (

) in the clay gallery, expanding the interlayer spacing (

-spacing) and making the clay compatible with organic polymers.[1]

Materials:

Na-Montmorillonite (Na-MMT) Clay.[1][2]

Dimethyldioctylammonium Chloride (DODMAC).[1][2]

solution (0.1 M) for chloride testing.[1][2]

Step-by-Step Protocol:

Dispersion:

Disperse 10g Na-MMT in 1L Deionized Water (1 wt%) at 80°C.

Stir vigorously for 2 hours to fully swell the clay.

Exchange Reaction:

Calculate Cation Exchange Capacity (CEC) of clay (typically 90-100 meq/100g).[1][2]

Add DODMAC in 1.1x stoichiometric excess relative to CEC.[1][2]
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Example: For 10g clay (10 meq), add 11 meq of DODMAC.[1]

Add slowly to the clay suspension while stirring at 80°C.

Precipitation:

Reaction time: 4-6 hours.[1][2] The clay will flocculate (clump) as it becomes hydrophobic.

[1]

Washing:

Filter the precipitate.[1][2]

Wash with hot DI water repeatedly until the filtrate tests negative for Chloride (no white

precipitate with

).[1]

Drying:

Dry in a vacuum oven at 60°C for 24 hours.

Mill to a fine powder (<45 µm).[1][2]

Data Output:

Parameter Unmodified Na-MMT D8DAB-Modified MMT

d-spacing (XRD) 1.17 nm 1.45 - 1.80 nm

Water Contact Angle 15° (Hydrophilic) 95° (Hydrophobic)

| Thermal Stability | High (>500°C) | Degradation onset ~200°C |[1][2]

Protocol C: Nanoparticle Phase Transfer (Synthesis Aid)
Application: Transferring Gold (Au) or Silver (Ag) nanoparticles from aqueous synthesis to

organic solvents (Toluene/Chloroform).[1] Rationale: The C8 double-chains provide sufficient
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steric bulk to prevent aggregation in non-polar solvents, acting as a "Phase Transfer Catalyst."

[1][2]

Protocol:

Synthesis: Prepare Au nanoparticles in water (Citrate reduction method).

Phase Transfer Mixture:

Aqueous Phase: 10 mL Au nanoparticle solution.

Organic Phase: 10 mL Toluene containing 20 mM Dimethyldioctylammonium Bromide.

Extraction:

Mix the two phases vigorously (vortex) for 5 minutes.

Observation: The red color (Au) will migrate from the bottom water layer to the top Toluene

layer.[1]

Separation:

Discard the clear aqueous layer.[1][2]

The Toluene layer now contains D8DAB-stabilized Au nanoparticles ready for hydrophobic

functionalization.[1][2]

Part 3: Comparative Analysis & Troubleshooting
Chain Length Selection Guide
Researchers often confuse C8, C10, and C18 variants.[1] Use this table to select the correct

molecule.
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Common Name Chain Length Acronym
Primary
Application

Dimethyldioctyl- C8 + C8 DODMAC

Phase Transfer,

Organoclays, Ion

Pairing

Didecyldimethyl- C10 + C10 DDAC
Wood Preservative,

Industrial Disinfectant

Dimethyldioctadecyl- C18 + C18 DODAB

Liposomes, Gene

Delivery, Stable

Vesicles

Troubleshooting Table
Issue Probable Cause Corrective Action

Cloudy Coating (Protocol A) Concentration > CMC

Reduce D8DAB concentration

to <10 mM to prevent bilayer

stacking.

Low Contact Angle Incomplete coverage

Increase adsorption time or

verify surface activation

(Plasma/

).[1][2]

Clay not dispersing in Polymer Insufficient Exchange

Ensure 1.1x CEC excess was

used; Verify washing removed

all salts.[1][2]

Phase Transfer Fails Ionic Strength too low

Add a small amount of Ethanol

to the interface to lower

surface tension.[1]
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National Center for Biotechnology Information.[2] (2025).[2][3] PubChem Compound

Summary for CID 62581, Dimethyldioctylammonium chloride.[1][2] Retrieved from .[1][2]

Antimicrobial Applications:

Ataman Chemicals.[1][2] (2024).[2] Didecyldimethylammonium Chloride (DDAC) and

related Dialkyl QACs: Applications in Disinfection. Retrieved from .[1][2] (Note: Discusses

the C10 analog, relevant for mechanism comparison).

Organoclay Preparation:

Google Patents.[1][2] (2003).[1][2][4] Process for the preparation of organoclays

(US6521678B1).[1] Retrieved from . (Describes the cation exchange protocol using dialkyl

ammoniums).

Nanoparticle Synthesis & Phase Transfer:

ResearchGate.[1][2] (2015).[1][2] Synthesis of Less Toxic Gold Nanorods using Dialkyl

Ammonium Bromides.[1][2] Retrieved from .

General QAC Surface Modification:

MDPI. (2015).[1][2] Polymeric Antimicrobial Coatings Based on Quaternary Ammonium

Compounds.[1][2][4] Polymers.[1][2][5] Retrieved from .[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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